Cas no 1525638-25-8 (N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine
• CAS No: 1525638-25-8
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5047913
• Update Time: 2025-08-01

N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-butyl-N4,N6-dimethylpyrimidine-4,6-diamine
• 4-N-butyl-4-N,6-N-dimethylpyrimidine-4,6-diamine
• N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C10H18N4/c1-4-5-6-14(3)10-7-9(11-2)12-8-13-10/h7-8H,4-6H2,1-3H3,(H,11,12,13)
• InChI Key： NCUZHYSTGWFABM-UHFFFAOYSA-N
• SMILES： N(C)(C1C=C(N=CN=1)NC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 151
• XLogP3: 2.2
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine

N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine (CAS No. 1525638-25-8): A Comprehensive Overview

N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine (CAS No. 1525638-25-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine.

Chemical Structure and Synthesis

The chemical structure of N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine is characterized by a pyrimidine core with specific substitutions at the 4 and 6 positions. The presence of a butyl group at the N4 position and methyl groups at both the N4 and N6 positions imparts unique chemical and biological properties to this compound. The synthesis of N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine typically involves multistep reactions, including the formation of the pyrimidine ring and subsequent functional group modifications.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production in industrial settings.

Biological Properties

N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine has been extensively studied for its potential biological activities. One of the most notable properties is its ability to modulate various cellular processes. Research has shown that this compound can interact with specific protein targets, such as kinases and receptors, thereby influencing signal transduction pathways.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the effects of N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine on cancer cell lines. The results indicated that this compound exhibits potent antiproliferative activity against several types of cancer cells, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells.

Beyond its antiproliferative effects, N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine has also shown promise in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 explored its potential as an anti-inflammatory agent. The compound was found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines in immune cells.

Clinical Applications and Future Directions

The potential clinical applications of N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine are diverse and promising. In the field of oncology, this compound is being evaluated as a potential therapeutic agent for various types of cancer. Preclinical studies have demonstrated its efficacy in reducing tumor growth and improving survival rates in animal models.

In addition to cancer therapy, there is growing interest in exploring the use of N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine for other diseases characterized by chronic inflammation. Conditions such as rheumatoid arthritis and inflammatory bowel disease may benefit from its anti-inflammatory properties.

However, further research is needed to fully understand the safety profile and optimal dosing regimens for clinical use. Ongoing clinical trials are aimed at addressing these questions and providing more comprehensive data on the efficacy and safety of this compound.

Conclusion

N4-Butyl-N4,N6-dimethylpyrimidine-4,6-diamine (CAS No. 1525638-25-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.